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Compound of Interest

Compound Name: Tetrapropylstannane

Cat. No.: B129664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological data for

Tetrapropylstannane. It is intended for informational purposes for a scientific audience and

should not be used for clinical or regulatory decision-making without further expert consultation

and review of the primary literature. Significant data gaps exist in the public domain regarding

the toxicology of this specific compound.

Executive Summary
Tetrapropylstannane ((C₃H₇)₄Sn) is an organotin compound. While specific toxicological data

for Tetrapropylstannane is limited, the broader class of organotin compounds is known for a

range of toxic effects. This guide provides a comprehensive overview of the available data on

Tetrapropylstannane and contextualizes it with information on related organotin compounds.

The information is presented to facilitate further research and safety assessment.

Acute Toxicity
Quantitative data on the acute toxicity of Tetrapropylstannane is scarce in publicly available

literature. General hazard classifications indicate that it is toxic by oral, dermal, and inhalation

routes.

Table 1: Summary of Acute Toxicity Data for Tetrapropylstannane
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Endpoint Species Route Value Classification

LC50 Rat
Inhalation (4-

hour)
> 3.8 mg/L

Data Deficient for

precise

classification

LD50 - Oral
Data Not

Available

GHS: Toxic if

swallowed[1]

LD50 - Dermal
Data Not

Available

GHS: Toxic in

contact with

skin[1]

GHS: Globally Harmonized System of Classification and Labelling of Chemicals

Experimental Protocols (General)
Standard protocols for acute toxicity testing are established by organizations such as the

Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD 423): This method involves the administration of the test

substance by gavage to fasted animals (typically rats). Animals are observed for mortality

and clinical signs of toxicity for up to 14 days. An estimated LD50 is determined based on the

observed effects at different dose levels.

Acute Dermal Toxicity (OECD 402): The test substance is applied to a shaved area of the

skin of the test animal (typically rabbits or rats). The site is covered with a porous gauze

dressing for 24 hours. Animals are observed for mortality and signs of toxicity.

Acute Inhalation Toxicity (OECD 403/436): Animals (typically rats) are exposed to the test

substance as a gas, vapor, or aerosol in a whole-body or nose-only exposure chamber for a

defined period (usually 4 hours). Animals are observed for mortality and toxic effects during

and after exposure.

Irritation and Sensitization
Tetrapropylstannane is generally described as an irritant to the skin, eyes, and respiratory

system. It may also cause allergic skin or respiratory reactions.
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Table 2: Irritation and Sensitization Profile of Tetrapropylstannane

Endpoint Result Classification

Skin Irritation Irritant GHS: Irritant

Eye Irritation Irritant GHS: Irritant

Skin Sensitization
May cause an allergic skin

reaction
GHS: Skin Sensitizer[1]

Respiratory Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled

GHS: Respiratory Sensitizer[1]

Experimental Protocols (General)
Acute Dermal Irritation/Corrosion (OECD 404): A small amount of the test substance is

applied to a shaved patch of skin on a single animal (typically a rabbit). The site is observed

for erythema (redness) and edema (swelling) at specified intervals.

Acute Eye Irritation/Corrosion (OECD 405): A small amount of the test substance is instilled

into the conjunctival sac of one eye of an animal (typically a rabbit). The eye is examined for

corneal opacity, iritis, conjunctival redness, and chemosis (swelling) at set time points.

Genotoxicity
No specific genotoxicity studies for Tetrapropylstannane were identified in the public domain.

However, genotoxicity testing is a standard component of toxicological evaluation.

Experimental Protocols (General)
A standard battery of genotoxicity tests is typically performed to assess the mutagenic and

clastogenic potential of a substance.

Bacterial Reverse Mutation Test (Ames Test, OECD 471): This in vitro assay uses several

strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that

render them unable to synthesize an essential amino acid. The test substance is evaluated

for its ability to cause a reverse mutation, allowing the bacteria to grow on a medium lacking
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that amino acid. The test is conducted with and without a metabolic activation system (S9

fraction from rat liver) to detect mutagens that require metabolic activation.[2][3][4][5][6]

In Vitro Mammalian Chromosomal Aberration Test (OECD 473): This assay assesses the

potential of a test substance to induce structural chromosomal abnormalities in cultured

mammalian cells (e.g., Chinese Hamster Ovary (CHO) cells or human lymphocytes).[7][8]

Cells are exposed to the test substance, and metaphase chromosomes are examined for

aberrations.

In Vivo Mammalian Erythrocyte Micronucleus Test (OECD 474): This test detects damage to

chromosomes or the mitotic apparatus in erythroblasts of treated animals (usually rodents).

[2][9] Following exposure to the test substance, bone marrow or peripheral blood is analyzed

for the presence of micronuclei in newly formed red blood cells.

In Vitro Assays In Vivo Assay

Ames Test (OECD 471)
Bacterial Reverse Mutation
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Mutagenic Potential
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Fig. 1: General workflow for genotoxicity assessment.

Carcinogenicity
No carcinogenicity studies for Tetrapropylstannane were found.
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Experimental Protocols (General)
Carcinogenicity Studies (OECD 451): These are long-term studies (typically 2 years in rats)

where animals are exposed to the test substance daily. The study is designed to observe the

development of neoplastic lesions over a major portion of the animal's lifespan.[10][11][12]

Metabolism and Toxicokinetics
Specific data on the metabolism and toxicokinetics of Tetrapropylstannane are not available.

However, studies on other organotin compounds provide some insights. For instance, a study

on tripropyltin in rats showed that the predominant metabolites in the liver and kidneys were

dialkyltins.[9] Another study on tetraphenyltin in rats indicated that it accumulated in the liver

and was metabolized to diphenyltin.[13] The general metabolic pathway for tetraalkyltin

compounds is believed to involve sequential dealkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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